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Compound of Interest

Compound Name: llginatinib hydrochloride

Cat. No.: B1139464

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the dissolution and use of llginatinib
hydrochloride in cell culture experiments. llginatinib is a potent, ATP-competitive inhibitor of
Janus-associated kinase 2 (JAK2) and Src-family kinases, with high selectivity for JAK2.[1][2]
[3] It is a valuable tool for studying cellular signaling pathways and for the development of
targeted cancer therapies.

Physicochemical and Solubility Data

Proper dissolution is critical for accurate and reproducible experimental results. The following
table summarizes the solubility of llginatinib hydrochloride in common laboratory solvents. It
is highly recommended to use dimethyl sulfoxide (DMSOQO) for the preparation of stock solutions.
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o Molar Equivalent
Solvent Solubility (mg/mL) (mM) Notes
m

Sonication is

recommended to

DMSO 60 - 85 140.88 - 199.58 - ) )
facilitate dissolution.
[5][6]

Ethanol 10 23.48
Sonication is
recommended.[5]

Water 2 4.7

Note: solubility is

limited.

Note: The actual solubility may vary slightly between different batches of the compound.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of llginatinib hydrochloride
in DMSO, a commonly used concentration for cell culture experiments.

Materials:

« llginatinib hydrochloride powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSQO)
« Sterile microcentrifuge tubes or vials

» Vortex mixer

e Sonicator (optional, but recommended)

o Calibrated micropipettes

Procedure:
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» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination of the stock solution.

» Weighing: Accurately weigh the desired amount of llginatinib hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight: 425.89 g/mol ),
weigh out 0.426 mg of the compound.

¢ Dissolution:

[e]

Add the weighed llginatinib hydrochloride to a sterile microcentrifuge tube.

o

Add the appropriate volume of DMSO. For a 10 mM solution, add 1 mL of DMSO for every
0.426 mg of compound.

o

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

[¢]

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.[5] Visually
inspect the solution to ensure there are no visible particles.

 Sterilization (Optional): If preparing a large volume of stock solution that will be used over an
extended period, it can be sterilized by filtering through a 0.22 pum syringe filter compatible
with DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[4]

Preparation of Working Solutions for Cell Culture

Procedure:

e Thawing: Thaw a single aliquot of the 10 mM llginatinib hydrochloride stock solution at
room temperature.
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¢ Dilution:

o Dilute the stock solution to the desired final concentration in your cell culture medium. For
example, to prepare a 10 uM working solution, you would perform a 1:1000 dilution (e.g.,
add 1 pL of the 10 mM stock solution to 1 mL of cell culture medium).

o ltis crucial to maintain the final DMSO concentration in the cell culture medium at a low,
non-toxic level, typically below 0.5%, as higher concentrations can affect cell viability and

experimental outcomes.[7]
e Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.

e Application: Add the freshly prepared working solution to your cell cultures.

Mechanism of Action: Signaling Pathway

liginatinib hydrochloride is a potent inhibitor of the JAK2 signaling pathway.[1] The Janus
kinases (JAKs) are a family of intracellular, non-receptor tyrosine kinases that are critical for
cytokine and growth factor signaling. The JAK/STAT (Signal Transducer and Activator of
Transcription) pathway plays a key role in hematopoiesis and immune response.[1] Mutations
in JAK2, such as the V617F mutation, lead to constitutive activation of the kinase and
dysregulated cell growth, which is a hallmark of myeloproliferative neoplasms.[1] llginatinib also
demonstrates inhibitory activity against Src-family kinases.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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